Cas no 19404-24-1 (3-methyl-1-benzothiophene-5-carboxylic acid)

• Product Name: 3-methyl-1-benzothiophene-5-carboxylic acid
• CAS No: 19404-24-1
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD01830526
• CID: 2192496
• PubChem ID: 821992
• Update Time: 2025-04-21

3-methyl-1-benzothiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxylic acid, 3-methyl-
• 3-Methyl-1-benzothiophene-5-carboxylic acid
• SCHEMBL17842775
• AA-516/33242017
• 888-833-3
• 3-methylbenzothiophene-5-carboxylic
• EN300-8091539
• AKOS006279895
• 19404-24-1
• 3-methylbenzo[b]thiophene-5-carboxylic acid
• Z1198158713
• DB-342402
• 3-methyl-1-benzothiophene-5-carboxylic acid

• MDL： MFCD01830526
• Inchi： 1S/C10H8O2S/c1-6-5-13-9-3-2-7(10(11)12)4-8(6)9/h2-5H,1H3,(H,11,12)
• InChI Key： XGOWVNJGEXECLA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 192.02450067Da
• Monoisotopic Mass: 192.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes